5-[(3-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: 5-[(3-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H14N2O2/c1-12-6-5-9-14(10-12)19-11-15-17-16(18-20-15)13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key: WNYMBWBZTZONFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives, including structures similar to “5-[(3-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole,” involves cyclization reactions of hydrazides with various carbonyl compounds. These reactions often employ condensation under specific conditions to yield oxadiazole rings. For example, the Schiff base compounds related to oxadiazole derivatives have been prepared from reactions involving diamino-oxadiazole with substituted benzaldehydes in methanol, illustrating a method that could potentially apply to the synthesis of the target molecule (Kakanejadifard et al., 2013).

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives, including “5-[(3-methylphenoxy)methyl]-3-phenyl-1,2,4-oxadiazole,” is characterized by X-ray diffraction, NMR, and IR spectroscopy. These analyses provide insights into the arrangement of atoms, molecular geometry, and the presence of functional groups contributing to the compound's properties and reactivity. Studies on similar oxadiazole compounds have confirmed bent-shaped molecular structures and elucidated their liquid crystalline properties (Zhu et al., 2009).